Cas no 2138516-93-3 (tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate
• CAS No: 2138516-93-3
• MF: C₁₄H₂₄BrNO₃
• MW: 334.249263763428
• CID: 6034382
• PubChem ID: 165951476
• Update Time: 2025-05-21

tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate
• 2138516-93-3
• EN300-1137000

• Inchi： 1S/C14H24BrNO3/c1-13(2,3)19-12(17)16-8-6-14(10-15,7-9-16)18-11-4-5-11/h11H,4-10H2,1-3H3
• InChI Key： XLMMLTAPYCXAJC-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OC1CC1

Computed Properties

• Exact Mass: 333.09396g/mol
• Monoisotopic Mass: 333.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate

tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate, with the CAS number 2138516-93-3, is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which incorporates a piperidine ring substituted with a cyclopropoxy group and a bromomethyl substituent, along with a tert-butyl carboxylate moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations.

The synthesis of tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate typically involves multi-step processes, often starting from simpler precursors. Recent advancements in asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its application in drug discovery. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly streamlined the synthesis pathways, reducing reaction times and improving yields.

One of the most intriguing aspects of this compound is its potential as a precursor in the assembly of bioactive molecules. Researchers have exploited its bromomethyl group for nucleophilic substitutions, leading to the formation of diverse heterocyclic structures. For instance, recent studies have demonstrated its utility in the construction of complex alkaloid frameworks, which are known for their pharmacological activities. The cyclopropoxy group also plays a pivotal role in modulating the compound's reactivity and stability during these transformations.

In addition to its role in organic synthesis, tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate has shown promise in materials science. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for polymer synthesis and cross-linking reactions. Recent investigations have highlighted its potential as a building block for stimuli-responsive materials, which can undergo structural changes in response to external stimuli such as temperature or pH.

The safety and environmental impact of handling this compound have also been subjects of recent research. Studies have shown that while it exhibits moderate toxicity in vitro, proper handling protocols can mitigate risks. Furthermore, efforts are underway to develop eco-friendly synthetic routes that minimize waste and reduce the environmental footprint associated with its production.

In conclusion, tert-butyl 4-(bromomethyl)-4-cyclopropoxypiperidine-1-carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications continue to inspire researchers across multiple disciplines. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an even more significant role in shaping future innovations.